Cas no 771582-27-5 (2-chloro-6-(trifluoromethyl)phenylmethanamine)

• Product Name: 2-chloro-6-(trifluoromethyl)phenylmethanamine
• CAS No: 771582-27-5
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• MDL: MFCD06213040
• CID: 4658745
• PubChem ID: 46737492
• Update Time: 2025-05-18

2-chloro-6-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)benzylamine
• 2-chloro-6-(trifluoromethyl)phenylmethanamine
• MFCD06213040
• EN300-1930932
• JS-4549
• [2-chloro-6-(trifluoromethyl)phenyl]methanamine
• SCHEMBL15173346
• AKOS015956627
• 771582-27-5
• A1-36683
• SY110435
• (2-Chloro-6-(trifluoromethyl)phenyl)methanamine
• 1-[2-CHLORO-6-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
• SB78423

• MDL： MFCD06213040
• Inchi： 1S/C8H7ClF3N/c9-7-3-1-2-6(5(7)4-13)8(10,11)12/h1-3H,4,13H2
• InChI Key： FBTFFHJOEQDOLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CN

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-chloro-6-(trifluoromethyl)phenylmethanamine

Comprehensive Guide to 2-Chloro-6-(trifluoromethyl)phenylmethanamine (CAS 771582-27-5): Properties, Applications, and Industry Insights

The chemical compound 2-chloro-6-(trifluoromethyl)phenylmethanamine (CAS 771582-27-5) is a specialized aromatic amine derivative gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring both chloro and trifluoromethyl substituents, this compound exhibits remarkable physicochemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

Recent studies highlight the growing demand for fluorinated aromatic compounds like 2-chloro-6-(trifluoromethyl)phenylmethanamine in medicinal chemistry. The trifluoromethyl group significantly influences lipophilicity and metabolic stability, addressing key challenges in drug design. Pharmaceutical companies are investigating this compound's utility in creating next-generation therapeutics targeting neurological disorders and inflammatory conditions, aligning with current trends in precision medicine development.

From a synthetic chemistry perspective, CAS 771582-27-5 offers versatile reactivity patterns. The primary amine functionality enables diverse derivatization opportunities through amidation, reductive amination, or heterocycle formation. Its electron-withdrawing substituents facilitate selective electrophilic aromatic substitutions, making it valuable for constructing complex molecular architectures. These characteristics position it as a strategic intermediate in high-value chemical synthesis workflows.

Environmental considerations surrounding halogenated compounds have prompted innovations in the sustainable production of 2-chloro-6-(trifluoromethyl)phenylmethanamine. Green chemistry approaches utilizing catalytic fluorination and atom-economical amination protocols are emerging as industry best practices. These advancements respond to growing regulatory pressures and consumer demand for eco-friendly chemical processes, while maintaining the compound's critical performance attributes.

The analytical characterization of 771582-27-5 presents unique challenges and opportunities. Advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry are essential for quality control, particularly given the compound's potential use in GMP-compliant synthesis. Recent publications emphasize the importance of rigorous impurity profiling to meet stringent pharmaceutical industry standards for such intermediates.

Market analysts project steady growth for trifluoromethyl-containing building blocks like 2-chloro-6-(trifluoromethyl)phenylmethanamine, driven by expanding applications in bioconjugation chemistry and material science. The compound's ability to modify electronic properties makes it attractive for developing advanced functional materials, including liquid crystals and organic semiconductors. This diversification beyond traditional applications creates new commercial opportunities for specialty chemical suppliers.

Handling and storage protocols for CAS 771582-27-5 require careful consideration of its amine functionality and aryl chloride moiety. Industry best practices recommend inert atmosphere storage and moisture control to maintain stability. These operational considerations are particularly relevant for organizations implementing quality-by-design principles in their chemical manufacturing processes.

Intellectual property landscapes surrounding chloro-trifluoromethyl aniline derivatives continue to evolve, with recent patent filings highlighting novel synthetic routes and applications for 2-chloro-6-(trifluoromethyl)phenylmethanamine. Companies are strategically developing proprietary technologies to gain competitive advantages in this high-value chemical space, particularly for pharmaceutical applications where compound purity and consistent supply are paramount.

Future research directions for 771582-27-5 may explore its potential in catalysis and asymmetric synthesis. The compound's structural features suggest possible utility as a ligand precursor or chiral auxiliary in stereoselective transformations. Such developments would further enhance its value proposition in fine chemical manufacturing and process chemistry optimization.

For researchers sourcing 2-chloro-6-(trifluoromethyl)phenylmethanamine, vendor selection criteria should emphasize analytical documentation, batch-to-batch consistency, and regulatory compliance. The growing emphasis on supply chain transparency in chemical procurement makes these factors increasingly important for end-users across academic and industrial settings.